Cas no 940-62-5 ((2E)-3-(4-chlorophenyl)prop-2-enoic acid)

(2E)-3-(4-Chlorophenyl)prop-2-enoic acid is a chlorinated cinnamic acid derivative with applications in organic synthesis and pharmaceutical research. Its key structural feature, the α,β-unsaturated carboxylic acid moiety conjugated with a 4-chlorophenyl group, makes it a versatile intermediate for Michael additions, cyclizations, and other transformations. The electron-withdrawing chloro substituent enhances reactivity in nucleophilic reactions while maintaining stability under standard conditions. This compound is particularly useful in the synthesis of bioactive molecules, including anti-inflammatory and antimicrobial agents, due to its ability to serve as a scaffold for further functionalization. High-purity grades are available, ensuring reproducibility in research and industrial processes.

(2E)-3-(4-chlorophenyl)prop-2-enoic acid structure

940-62-5 structure

Product Name:(2E)-3-(4-chlorophenyl)prop-2-enoic acid

CAS No:940-62-5

MF:C₉H₇ClO₂

MW:182.60368180275

CID:806400

PubChem ID:637797

Update Time:2025-11-01

(2E)-3-(4-chlorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- trans-4-Chlorocinnamic Acid
- 2-Propenoic acid,3-(4-chlorophenyl)-, (2E)-
- 4-CHLOROCINNAMIC ACID
- Cinnamic acid, p-chloro-, trans-
- trans-p-Chlorocinnamic acid
- 4-Chloro-trans-cinnamic acid
- p-Chloro-trans-cinnamic acid
- RARECHEM BK HC T318
- (2E)-3-(4-Chlorophenyl)-2-propenoic acid (ACI)
- 2-Propenoic acid, 3-(4-chlorophenyl)-, (E)- (ZCI)
- Cinnamic acid, p-chloro-, (E)- (8CI)
- (E)-3-(4-Chlorophenyl)-2-propenoic acid
- (E)-3-(4-Chlorophenyl)acrylic acid
- (E)-4-Chlorocinnamic acid
- (E)-p-Chlorocinnamic acid
- NSC 52172
- trans-3-(4-Chlorophenyl)-2-propenoic acid
- 6J7K3LQS3P
- (2E)-3-(4-Chlorophenyl)-2-propenoic acid
- NS00079746
- 3-(4-Chlorophenyl)-2-propenoic acid
- (2E)-3-(4-chlorophenyl)acrylic acid
- NSC 2756
- NSC-52172
- W-107972
- EN300-17694
- MS-9830
- (E)-3-(4-chlorophenyl)prop-2-enoic acid
- 940-62-5
- NS00025265
- AE-641/01605057
- CHEBI:61116
- 3-(4-Chlorophenyl)propenoic acid
- 3-(4-chlorophenyl)acrylicacid
- Z56989206
- NSC1509
- NSC 1509
- AC-10322
- (2E)-3-(4-chlorophenyl)prop-2-enoic acid
- EINECS 213-373-1
- (E)-3-(4-Chloro-phenyl)-acrylic acid
- EINECS 216-564-8
- HY-Y0729
- ALBB-011722
- p-Chlorocinnamic acid
- (2E)-3-(4-Chlorophenyl)-2-propenoic Acid; NSC 52172;
- 2-Propenoic acid, 3-(4-chlorophenyl)-, (E)-
- 3-(p-Chlorophenyl)acrylic acid
- CHEMBL327951
- SR-01000597225-1
- BCP21408
- 4-Chlorocinnamic acid, 99%
- STK065389
- DTXSID001275521
- 4-Chlorocinnamic Acid, Predominantly Trans
- InChI=1/C9H7ClO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3
- AB00443734-03
- NCGC00342159-01
- Cinnamic acid, p-chloro-, (E)-
- NSC52172
- trans-3-(4-chloro-phenyl)-acrylic acid
- EN300-364934
- BDBM50486901
- NSC2756
- Cinnamic acid, p-chloro-
- AKOS000119901
- BBL036957
- CCRIS 3779
- IDI1_030035
- AI3-16650
- 2-PROPENOIC ACID, 3-(4-CHLOROPHENYL)-, (2E)-
- F0850-6846
- 3-(4-chlorophenyl)acrylic acid
- NSC-1509
- 2-Propenoic acid, 3-(4-chlorophenyl)-
- NSC-2756
- CS-0015730
- 1615-02-7
- trans-3-(4-Chlorophenyl)propenoic acid
- MFCD00004396
- SR-01000597225
- HMS1513H03
- E-3-(4-chlorophenyl)propenoic acid
- s12285
- (2E)-3-(4-Chlorophenyl)-2-propenoic acid #
- Q27130822
- WLN: QV1U1R DG
- P-chloro cinnamic acid
- LS-13584
- MDL： N/A
- Inchi： 1S/C9H7ClO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
- InChI Key： GXLIFJYFGMHYDY-ZZXKWVIFSA-N
- SMILES： C(/C1C=CC(Cl)=CC=1)=C\C(=O)O

Computed Properties

Exact Mass: 182.01300
Monoisotopic Mass: 182.0134572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.2377 (rough estimate)
Melting Point: 248-250 °C(lit.)
Boiling Point: 260.71°C (rough estimate)
Flash Point: No data available
Refractive Index: 1.5426 (estimate)
PSA: 37.30000
LogP: 2.43780
Vapor Pressure: No data available

(2E)-3-(4-chlorophenyl)prop-2-enoic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S36
RTECS：GD8490000
Hazardous Material Identification：
Risk Phrases：R22
Storage Condition：Sealed in dry,2-8°C

(2E)-3-(4-chlorophenyl)prop-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C363A-100g	(2E)-3-(4-chlorophenyl)prop-2-enoic acid	940-62-5	98%	100g	￥727.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C363A-25g	(2E)-3-(4-chlorophenyl)prop-2-enoic acid	940-62-5	98%	25g	￥245.0	2022-05-30
Alichem	A019112848-1000g	(E)-3-(4-Chlorophenyl)acrylic acid	940-62-5	95%	1000g	$213.06	2023-08-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C3785-5G	(E)-3-(4-Chlorophenyl)acrylic Acid	940-62-5	>98.0%(GC)(T)	5g	¥100.00	2024-04-15
Ambeed	A189179-5g	(E)-3-(4-Chlorophenyl)acrylic acid	940-62-5	95%	5g	$12.0	2025-04-15
Ambeed	A189179-10g	(E)-3-(4-Chlorophenyl)acrylic acid	940-62-5	95%	10g	$15.0	2025-04-15
Ambeed	A189179-25g	(E)-3-(4-Chlorophenyl)acrylic acid	940-62-5	95%	25g	$19.0	2025-04-15
Ambeed	A189179-100g	(E)-3-(4-Chlorophenyl)acrylic acid	940-62-5	95%	100g	$49.0	2025-04-15
Ambeed	A189179-500g	(E)-3-(4-Chlorophenyl)acrylic acid	940-62-5	95%	500g	$222.0	2025-04-15
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(2E)-3-(4-chlorophenyl)prop-2-enoic acid Production Method

Production Method 1

49678-02-6

940-62-5

Reaction Conditions

1.1 Reagents: Sodium carbonate , Oxygen Catalysts: Molybdate(4-), cupratehexa-μ3-hydroxyhexa-μ-oxododecaoxohexa-, ammonium (1:4) Solvents: Water ; 12 h, 50 °C

Reference

: An Efficient Aerobic Oxidation Protocol of Aldehydes to Carboxylic Acids in Water Catalyzed by an Inorganic-Ligand-Supported Copper Catalyst

Yu, Han; Ru, Shi; Zhai, Yongyan; Dai, Guoyong; Han, Sheng; et al, ChemCatChem, 2018, 10(6), 1253-1257

Production Method 2

2033-24-1

104-88-1

940-62-5

Reaction Conditions

1.1 Solvents: Water ; 5 min

Reference

: A green chemical synthesis of coumarin-3-carboxylic and cinnamic acids using crop-derived products and waste waters as solvents

Fiorito, Serena; Taddeo, Vito Alessandro; Genovese, Salvatore; Epifano, Francesco, Tetrahedron Letters, 2016, 57(43), 4795-4798

Production Method 3

867-13-0

104-88-1

940-62-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dichloromethane ; 0 °C; 0 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Dichloromethane ; 2 h, rt

Reference

: Process for preparation of cinnamic acid and derivatives thereof

, China, , ,

Production Method 4

141-82-2

104-88-1

940-62-5

Reaction Conditions

1.1 Catalysts: 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, ytter… Solvents: Toluene , Perfluorodecalin ; 8 h, 80 °C

Reference

: Ytterbium perfluorooctanesulfonate-catalyzed Knoevenagel condensation in a fluorous biphasic system

Yi, Wen-Bin; Yin, Ya-Qing; Cai, Chun, Organic Preparations and Procedures International, 2006, 39(1), 71-75

Production Method 5

20754-21-6

940-62-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, rt

Reference

: Design and Synthesis of Bitopic 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as Selective Dopamine D3 Receptor Ligands

Tan, Liang; Zhou, Qingtong ; Yan, Wenzhong; Sun, Jian; Kozikowski, Alan P.; et al, Journal of Medicinal Chemistry, 2020, 63(9), 4579-4602

Production Method 6

637-87-6

940-62-5

Reaction Conditions

1.1 Reagents: Tributylamine Catalysts: Palladium , Hydroxyethyl cellulose Solvents: Water ; 6 h, 90 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ; 10 min

Reference

: Preparation of hydroxyethyl cellulose supported palladium complex and its catalytic performance for Heck reaction

Cai, Yonghong; Xu, Ying; Zhang, Lei; Cui, Yuanchen; Li, Enzhong, Henan Daxue Xuebao, 2008, 38(5), 474-478

Production Method 7

637-87-6

940-62-5

Reaction Conditions

1.1 Reagents: Tributylamine Catalysts: Iron oxide (Fe3O4) , Palladium , 2-Propenoic acid, 2-methyl-, methyl ester, polymer with 2-oxiranylmethyl 2-methy… (triethylene tetramine-modified) Solvents: Dimethylformamide ; 3 h, 95 °C; 95 °C → rt

Reference

: Supported nanosized palladium on superparamagnetic composite microspheres as an efficient catalyst for Heck reaction

Yuan, Dingzhong; Zhang, Qiuyu; Dou, Jinbo, Catalysis Communications, 2010, 11(7), 606-610

Production Method 8

141-82-2

104-88-1

940-62-5

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Pyridine ; 1 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized, cooled

Reference

: Design, synthesis, and insecticidal activity of 1,5-diphenyl-1-pentanone analogues

Yang, Shaoxiang; Kang, Tieniu; Rui, Changhui; Yang, Xinling; Sun, Yufeng; et al, Chinese Journal of Chemistry, 2011, 29(11), 2394-2400

Production Method 9

141-82-2

104-88-1

940-62-5

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Pyridine ; 3 h, reflux

Reference

: Studies on the synthesis of ammonium salts of 2,4-dichlorophenoxyacetic acid (2,4-D) to enhance its bioregulating potential

Seth, Anubhuti; Garg, Anita; Sharma, M. L., Journal of the Indian Chemical Society, 2011, 88(3), 405-414

Production Method 10

141-82-2

104-88-1

940-62-5

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dimethylformamide ; 3 - 5 h, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Design, synthesis and antibacterial activity of cinnamaldehyde derivatives as inhibitors of the bacterial cell division protein FtsZ

Li, Xin; Sheng, Juzheng; Huang, Guihua; Ma, Ruixin; Yin, Fengxin; et al, European Journal of Medicinal Chemistry, 2015, 97, 32-41

Production Method 11

141-82-2

104-88-1

940-62-5

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dimethylformamide ; 3 - 5 h, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Phenylacrylamides as novel FtsZ-targeted potential antimicrobials

Li, Xin; Sheng, Juzheng; Song, Di; Guo, Liwei; Ma, Shutao, Letters in Drug Design & Discovery, 2015, 12(3), 234-240

Production Method 12

141-82-2

104-88-1

940-62-5

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Pyridine ; 5 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled

Reference

: Expedient Iodocyclization Approach Toward Polysubstituted 3H-Benzo[e]indoles

Martins, Guilherme M.; Zeni, Gilson; Back, Davi F.; Kaufman, Teodoro S.; Silveira, Claudio C., Advanced Synthesis & Catalysis, 2015, 357(14-15), 3255-3261

Production Method 13

99-90-1

940-62-5

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: Palladium alloy, base, Pd 89,Ni 8.2,P 3 Solvents: Dimethylacetamide ; 15 h, 140 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

: Reusable and Sustainable Nanostructured Skeleton Catalyst: Heck Reaction with Nanoporous Metallic Glass Pd (PdNPore) as a Support, Stabilizer and Ligand-Free Catalyst

Kaneko, Tetsuro; Tanaka, Shinya; Asao, Naoki; Yamamoto, Yoshinori; Chen, Mingwei; et al, Advanced Synthesis & Catalysis, 2011, 353(16), 2927-2932

Production Method 14

141-82-2

104-88-1

940-62-5

Reaction Conditions

1.1 Catalysts: Dabco Solvents: Dimethylformamide ; 80 min, 100 - 110 °C

Reference

: A simple and straightforward synthesis of cinnamic acids and ylidene malononitriles via Knoevenagel condensation employing DABCO as catalyst

Nagalakshmi, K.; Diwakar, B. S.; Govindh, B.; Reddy, P. Gopal; Venu, R.; et al, Asian Journal of Chemistry, 2017, 29(7), 1561-1564

Production Method 15

637-87-6

940-62-5

Reaction Conditions

1.1 Reagents: Tributylamine , Oxygen Catalysts: Cellulose (reaction products with epichlorohydrin and thiosemicarbazide) Solvents: Water ; 5 h, 110 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ; 10 min
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Synthesis of thiosemicarbazide cellulose supported palladium complex and its catalytic behavior in Heck reaction

Xu, Ying; Cai, Yonghong; Cui, Yuanchen; Li, Jinjin, Shiyou Huagong, 2008, 37(4), 328-332

Production Method 16

31357-32-1

940-62-5

Reaction Conditions

1.1 Reagents: Zinc Solvents: Acetic acid ; 1 min, rt

Reference

: Rapid debromination of vic-dibromoalkanes with zinc powder in acetic acid under microwave irradiation

Kuang, Chunxiang; Yang, Qing; Senboku, Hisanori; Tokuda, Masao, Journal of Chemical Research, 2005, (5), 282-284

Production Method 17

141-82-2

104-88-1

940-62-5

Reaction Conditions

1.1 Catalysts: Lithium chloride ; 6 min

Reference

: Microwave-assisted solvent-free synthesis of trans-cinnamic acids using lithium chloride as catalyst

Mogilaiah, K.; Reddy, G. Randheer, Synthetic Communications, 2004, 34(2), 205-210

Production Method 18

49678-02-6

940-62-5

Reaction Conditions

1.1 Reagents: Sodium carbonate , Oxygen Catalysts: 1-Butanaminium, N,N,N-tributyl-, [μ7-[2-amino-2-[(hydroxy-κO:κO:κO)methyl]-1,3-p… Solvents: Water ; 8 h, 50 °C

Reference

: An Efficient Iron(III)-Catalyzed Aerobic Oxidation of Aldehydes in Water for the Green Preparation of Carboxylic Acids

Yu, Han; Ru, Shi; Dai, Guoyong; Zhai, Yongyan; Lin, Hualin; et al, Angewandte Chemie, 2017, 56(14), 3867-3871

Production Method 19

141-82-2

104-88-1

940-62-5

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Pyridine ; 6 h, reflux

Reference

: Synthesis and SAR study of diarylpentanoid analogues as new anti-inflammatory agents

Leong, Sze Wei; Faudzi, Siti Munirah Mohd; Abas, Faridah; Aluwi, Mohd Fadhlizil Fasihi Mohd; Rullah, Kamal; et al, Molecules, 2014, 19(10), 16058-16081

Production Method 20

637-87-6

940-62-5

Reaction Conditions

1.1 Reagents: Tributylamine , Oxygen Catalysts: Chitosan (crosslinked, hydroxybenzaldehyde-modified chitosan, palladium complexes) Solvents: Dimethylformamide ; 3 h, 80 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ; 10 min
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Synthesis of chitosan-based polymer supported-palladium catalysts and their catalytic performances for Heck reaction

Zhang, Lei; Zhao, Xiaowei; Liu, Xinming; Li, Ying; Cui, Yuanchen, Gaofenzi Xuebao, 2006, (9), 1033-1037

(2E)-3-(4-chlorophenyl)prop-2-enoic acid Raw materials

(2E)-3-(4-chlorophenyl)prop-2-enoic acid Preparation Products

(2E)-3-(4-chlorophenyl)prop-2-enoic acid (940-62-5)

(2E)-3-(4-chlorophenyl)prop-2-enoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:940-62-5)4-CHLOROCINNAMIC ACID

Order Number:LE540

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:39

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(CAS:940-62-5)4-CHLOROCINNAMIC ACID

Purity:99%

Quantity:25KG,200KG,1000KG

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